Cas no 139243-54-2 ((R)-Methyl 3-aminobutanoate hydrochloride)

(R)-Methyl 3-aminobutanoate hydrochloride is a chiral building block widely used in pharmaceutical synthesis and organic chemistry. This compound features a stereocenter at the 3-position, making it valuable for the preparation of enantiomerically pure intermediates. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its ester group allows for further functionalization, while the amino group enables incorporation into peptide-like structures or other nitrogen-containing frameworks. This reagent is particularly useful in asymmetric synthesis and medicinal chemistry research, where high enantiopurity is critical. Its well-defined stereochemistry and reactive functional groups make it a versatile intermediate for the development of bioactive molecules.

(R)-Methyl 3-aminobutanoate hydrochloride structure

139243-54-2 structure

Product Name:(R)-Methyl 3-aminobutanoate hydrochloride

CAS No:139243-54-2

MF:C₅H₁₂ClNO₂

MW:153.607280731201

MDL:MFCD12068616

CID:1057857

Update Time:2025-10-29

(R)-Methyl 3-aminobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- R-3-amino-butanoic acid methyl ester hydrochloride
- (R)-Methyl 3-aminobutanoate hydrochloride
- (R)-3-aminobutanoic acid methyl ester hydrochloride
- R-3-ABU-OMEHCl
- Butanoic acid, 3-aMino-, Methyl ester, hydrochloride, (R)-
- Methyl (R)-homo-beta-alaninate HCl
- AK175410
- methyl (3R)-3-aminobutanoate hydrochloride
- YNRQJTGGWNTZLJ-PGMHMLKASA-N
- methyl (3R)-3-aminobutanoate;hydrochloride
- AX8267049
- Methyl (R)-homo-beta-alaninate hydrochloride
- methyl (3R)-3-azanylbutanoate;hydrochloride
- (R)-3-Amino-butyric acid methyl ester, HCl
- methyl (3R)-3-aminobutanoate hydrochloride salt
- (R)-3-A
- MDL： MFCD12068616
- Inchi： 1S/C5H11NO2.ClH/c1-4(6)3-5(7)8-2;/h4H,3,6H2,1-2H3;1H/t4-;/m1./s1
- InChI Key： YNRQJTGGWNTZLJ-PGMHMLKASA-N
- SMILES： Cl.O(C)C(C[C@@H](C)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 82.5
Topological Polar Surface Area: 52.3

Experimental Properties

Color/Form: White to Yellow Solid

(R)-Methyl 3-aminobutanoate hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P280;P305+P351+P338
Storage Condition：2-8 °C

(R)-Methyl 3-aminobutanoate hydrochloride Pricemore >>

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